Cas no 221244-14-0 (4-Amino-1-tert-butyl-3-(1’-naphthylmethyl)pyrazolo3,4-dpyrimidine)

1-nm-pp1, a cell permeable PP1 analog, is a potent Src family kinase inhibitor with IC50 values of 4.3 nm\3.2 nm for v-src-as1 and c-fyn-as1, respectively

4-Amino-1-tert-butyl-3-(1’-naphthylmethyl)pyrazolo3,4-dpyrimidine structure

221244-14-0 structure

Product Name:4-Amino-1-tert-butyl-3-(1’-naphthylmethyl)pyrazolo3,4-dpyrimidine

CAS No:221244-14-0

Molecular Formula:C₂₀H₂₁N₅

Molecular Weight:331.4142

MDL:MFCD17010191

CID:244205

PubChem ID:5154691

4-Amino-1-tert-butyl-3-(1’-naphthylmethyl)pyrazolo3,4-dpyrimidine Properties

Names and Identifiers

- 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,1-(1,1-dimethylethyl)-3-(1-naphthalenylmethyl)-
- 4-Amino-1-tert-butyl-3-(1’-naphthylmethyl)pyrazolo[3,4-d]pyrimidine
- 1NM-PP1(PP1 Analog II)
- 1-(tert-butyl)-3-(naphthalen-1-ylmethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
- 1-NM-PP1
- 1NM-PP1
- 1-tert-Butyl-3-(naphthalen-1-ylmethyl)-1H-pyrazolo[3,4-D]pyrimidin-4-amine
- 1-tert-butyl-3-(naphthalen-1-ylmethyl)pyrazolo[3,4-d]pyrimidin-4-amine
- 4-AMino-1-tert-butyl-3-(1'-naphthylMethyl)pyrazolo[3,4-d]pyriMidine
- PP1 Analog II, 1NM-PP1
- 1-(1,1-dimethylethyl)-3-(1-naphthalenylmethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
- Mutant Kinases Inhibitor II
- PP1 Analog II
- 1 NM-PP1
- NM-PP1
- MMV676599
- C20H21N5
- 1-tert-but
- 1-(1,1-dimethylethyl)-3-(1-naphthalenylmethyl)-1H-pyrazolo[3,4-d]pyri
- 4-amino-1-t-butyl-3-(1'-naphthylmethyl)pyrazolo[3,4-d]pyrimidine
- HMS2209D11
- SR-01000781016
- SMR000486341
- FT-0661644
- EX-A868
- PP 1 ANALOG II
- AMY14211
- BCP09491
- Q27088429
- 4gki
- AS-57684
- CHEBI:52309
- SCHEMBL1964002
- F17432
- A846878
- SR-01000781016-3
- 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 1-(1,1-dimethylethyl)-3-(1-naphthalenylmethyl)-
- SR-01000781016-2
- AC1NP9I6
- GDQXJQSQYMMKRA-UHFFFAOYSA-N
- 1-TERT-BUTYL-3-[(NAPHTHALEN-1-YL)METHYL]-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-AMINE
- CCG-206782
- W-201917
- MFCD17010191
- 1-NM-PP 1
- NCGC00168082-01
- BDBM50298225
- NCGC00168082-07
- HMS3229K05
- HMS3648M20
- 75BNB373NL
- DTXSID30408954
- CS-1805
- HMS3329N11
- MB69432
- s6383
- 1-tert-butyl-3-(1-naphthylmethyl)pyrazolo[3,4-d]pyrimidin-4-amine
- CHEMBL573578
- HY-13942
- 1-tert-Butyl-3-(naphthalen-1-ylmethyl)pyrazolo[4,5-e]pyrimidin-4-amine
- 221244-14-0
- GTPL6028
- 4lgh
- AKOS025149625
- 0JN
- MLS001065852
- DA-29128
- SDCCGSBI-0086702.P003
- 956025-48-2
- DB-249968
- 1-NM-PP1?
- +Expand
- MDL： MFCD17010191
- InChIKey： GDQXJQSQYMMKRA-UHFFFAOYSA-N
- Inchi： 1S/C20H21N5/c1-20(2,3)25-19-17(18(21)22-12-23-19)16(24-25)11-14-9-6-8-13-7-4-5-10-15(13)14/h4-10,12H,11H2,1-3H3,(H2,21,22,23)
- SMILES： N1(C2C(=C(N([H])[H])N=C([H])N=2)C(C([H])([H])C2=C([H])C([H])=C([H])C3=C([H])C([H])=C([H])C([H])=C23)=N1)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

Exact Mass: 331.179696g/mol
Surface Charge: 0
XLogP3: 3.9
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 331.179696g/mol
Monoisotopic Mass: 331.179696g/mol
Topological Polar Surface Area: 69.6Å²
Heavy Atom Count: 25
Complexity: 462
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 331.4

Experimental Properties

LogP: 4.48870
PSA: 69.62000
Refractive Index: 1.675
Boiling Point: 545.7°C at 760 mmHg
Melting Point: 175-176°C
Vapor Pressure: Not available
Flash Point: 283.8°C
Color/Form: White crystalline solid
Density: 1.25

4-Amino-1-tert-butyl-3-(1’-naphthylmethyl)pyrazolo3,4-dpyrimidine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007PZZ-1mg	PP1 Analog II, 1NM-PP1	221244-14-0	98%	1mg	$9.00
A2B Chem LLC	AD59487-1mg	PP1 Analog II, 1NM-PP1	221244-14-0	98%	1mg	$9.00	2024-04-20
Aaron	AR007Q8B-1mg	PP1 Analog II, 1NM-PP1	221244-14-0	98%	1mg	$13.00
Ambeed	A106671-1mg	1NM-PP1(PP1 Analog II)	221244-14-0	98%	1mg	$78.0	2024-07-20
Axon Medchem	1892-5 mg	1-NM-PP1	221244-14-0	99%	5mg	€95.00	2023-07-10
ChemScence	CS-1805-5mg	1-NM-PP1	221244-14-0	99.50%	5mg	$125.0	2022-04-27
DC Chemicals	DC8640-100 mg	1-NM-PP1	221244-14-0	>98%	100mg	$400.0	2022-03-01
eNovation Chemicals LLC	D518774-1g	PP1 Analog II, 1NM-PP1	221244-14-0	>98%	1g	$490	2022-09-05
Matrix Scientific	120773-100mg	1-tert-Butyl-3-(naphthalen-1-ylmethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine, 97%	221244-14-0	97%	100mg	$1710.00	2023-09-06
MedChemExpress	HY-13942-10mM*1 mL in DMSO	1-NM-PP1	221244-14-0	99.28%	10mM*1 mL in DMSO	￥972

4-Amino-1-tert-butyl-3-(1’-naphthylmethyl)pyrazolo3,4-dpyrimidine Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:221244-14-0)

MR./MRS.:A LA DING

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Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN XI Biotechnology Co., Ltd.

Audited Supplier

(CAS:221244-14-0)

MR./MRS.:LI JING LI

Phone:13564518121

Email:caokunli@163.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:221244-14-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

4-Amino-1-tert-butyl-3-(1’-naphthylmethyl)pyrazolo3,4-dpyrimidine Related Literature

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5. Biologically active marine natural products and their molecular targets discovered using a chemical genetics approach

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221244-14-0 (4-Amino-1-tert-butyl-3-(1’-naphthylmethyl)pyrazolo3,4-dpyrimidine) Related Products

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Amadis Chemical Company Limited

(CAS:221244-14-0)4-Amino-1-tert-butyl-3-(1’-naphthylmethyl)pyrazolo3,4-dpyrimidine

Purity:99%/99%/99%

Quantity:25mg/50mg/100mg

Price($):153.0/262.0/469.0